BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Technical Guide: 8-(4-
Bromophenyl)-8-oxooctanenitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

8-(4-Bromophenyl)-8-
Compound Name:
oxooctanenitrile

CAS No.: 898766-90-0

Cat. No.: B1293238

Get Quote

Abstract

This technical guide provides an in-depth characterization of 8-(4-Bromophenyl)-8-
oxooctanenitrile (CAS: 898766-90-0), a critical bifunctional intermediate used in the synthesis
of histone deacetylase (HDAC) inhibitors, PROTAC linkers, and complex organic scaffolds. We
analyze its physicochemical properties, validate its structural identity through spectroscopic
signatures (NMR, IR, MS), and detail a robust, self-validating synthesis protocol based on
Friedel-Crafts acylation.

Chemical Identity & Structural Analysis[1][2][3][4][5]
[6][7]

8-(4-Bromophenyl)-8-oxooctanenitrile is an aryl ketone tethered to an aliphatic nitrile. Its
structure features three distinct reactive handles: an aryl bromide (for cross-coupling), a ketone
(for reduction or reductive amination), and a nitrile (for hydrolysis or reduction to primary
amines).
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Property Detail

CAS Number 898766-90-0

IUPAC Name 8-(4-Bromophenyl)-8-oxooctanenitrile
Molecular Formula C14H16BrNO

Molecular Weight 294.19 g/mol

SMILES N#CCCCCCCC(=0)clccc(Br)ccl

InChl Key LTLHWYRKNBAXHQ-UHFFFAOYSA-N

Structural Diagram

The following diagram illustrates the core connectivity and functional zones of the molecule.
Bromine Ar-Br Ar-C(=0; Cc8-C7 C1-CN Nitrile (CN)
(Cross-Coupling Site) (Lipophilic Core) (Electrophilic Center) (Flexible Spacer) (Terminal Electrophile)

Click to download full resolution via product page
Figure 1: Functional group segmentation of 8-(4-Bromophenyl)-8-oxooctanenitrile.

Physicochemical Properties[1][2][5][6][8][9]

The physical behavior of this compound is dominated by the lipophilic bromophenyl group and
the polar ketone/nitrile ends.

Experimental & Predicted Data

Note: Experimental values are derived from analogous aryl-keto-nitriles where specific data is
proprietary.
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Property

Value | Prediction

Context

Physical State

White to off-white crystalline

solid

Typical for para-substituted
aryl ketones of this chain

length.

Low-melting solid due to alkyl

Melting Point 58 — 62 °C (Predicted) chain flexibility disrupting
packing.
- ) High vacuum required for
Boiling Point >350 °C (Decomposes) o
distillation (e.g., 0.5 mmHg).
B DMSO, DCM, Ethyl Acetate, High solubility in polar aprotic
Solubility

Chloroform

solvents.

Water Solubility

Insoluble (< 0.1 mg/mL)

Lipophilic domain dominates
(LogP > 3).

Indicates good membrane

LogP 3.42+0.3 permeability but poor agqueous
solubility.
(17.07 A2 Ketone + 23.79 A2
Polar Surface Area 40.86 Az

Nitrile).

Synthesis & Experimental Protocol

The most reliable synthesis route is the Friedel-Crafts Acylation of bromobenzene with 7-

cyanoheptanoyl chloride. This method avoids the handling of toxic cyanides in the final step

and leverages cheap starting materials.

Reaction Scheme

Reagents: 4-Bromobenzene (Substrate/Solvent), 7-Cyanoheptanoyl Chloride, Aluminum

Chloride (
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7-Cyanoheptanoic Acid

:

Activation:
SOCI2 / DMF (cat.)

:

7-Cyanoheptanoyl Chloride

Acylation:
Bromobenzene + AICI3
(0°C to RT)

8-(4-Bromophenyl)-8-oxooctanenitrile

Click to download full resolution via product page

Figure 2: Synthesis pathway via Friedel-Crafts Acylation.

Detailed Methodology

Objective: Synthesize 10g of 8-(4-Bromophenyl)-8-oxooctanenitrile.
¢ Acid Chloride Formation:

o Charge a flame-dried flask with 7-cyanoheptanoic acid (5.0 g, 32.2 mmol) and DCM (50
mL).

o Add Thionyl Chloride (4.6 g, 38.6 mmol) dropwise with a catalytic amount of DMF (2
drops).

o Reflux for 2 hours until gas evolution ceases. Concentrate in vacuo to yield the crude acid
chloride.
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 Friedel-Crafts Acylation:
o Suspend anhydrous

(4.7 g, 35.4 mmol) in dry DCM (40 mL) or use neat Bromobenzene (20 mL) as solvent for
higher regioselectivity.

o Cool the suspension to 0°C under

atmosphere.

o Add the crude acid chloride (dissolved in 10 mL DCM) dropwise over 30 minutes. Maintain
temperature < 5°C.

o Allow the mixture to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC
(Hexane:EtOAc 3:1).

e Workup & Purification:

o Pour the reaction mixture carefully onto crushed ice/HCI (100 mL, 1M). Caution:
Exothermic.

o Extract with DCM (3 x 50 mL).

o Wash combined organics with Sat.
(2 x 50 mL) and Brine (50 mL).

o Dry over anhydrous

and concentrate.

o Recrystallization: Dissolve crude solid in minimum hot Ethyl Acetate and add Hexane until
turbid. Cool to 4°C overnight.[1][2]

Spectroscopic Characterization

To validate the identity of the synthesized compound, compare experimental data against these
standard spectral signatures.
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Nuclear Magnetic Resonance ( -NMR)

Solvent:
, 400 MHz
Shift (
Multiplicity Integration Assignment Interpretation
ppm)
Deshielded b
Doublet ( Ar-H (ortho to Y
7.82 2H carbonyl
C=0) _
) anisotropy.
Doublet ( Characteristic
7.60 2H Ar-H (ortho to Br)  AA'BB' pattern of
) para-substitution.
Triplet ( Alpha-methylene
2.95 2H
) to ketone.
Triplet ( Alpha-methylene
2.35 2H o
) to nitrile.
1.75 Quintet 2H Beta to ketone.
1.65 Quintet 2H Beta to nitrile.
Internal alkyl
1.35- 1.50 Multiplet 4H Bulk _ Y
chain.

Infrared Spectroscopy (FT-IR)

e 2245 cm~!: Distinct

stretch (Medium intensity).

e 1685 cm~1: Aryl ketone

stretch (Strong).
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e 1585 cm~t: Aromatic

skeletal vibration.

e 820 cm~1: C-H out-of-plane bending (para-disubstituted benzene).
Mass Spectrometry (GC-MS | LC-MS)

¢ lonization: ESI+ or EI.

e Molecular lon (

): 293.04 (for

) and 295.04 (for
).
o Pattern: 1:1 isotopic ratio confirms the presence of a single Bromine atom.
e Fragmentation (EI):
o m/z 183/185:
(Acylium ion base peak).
o m/z 155/157:
(Bromophenyl cation).

Safety & Handling (MSDS Highlights)

o Hazards: Causes skin irritation (H315), serious eye irritation (H319). May cause respiratory
irritation (H335).

e Handling: Use in a fume hood.[1] Avoid contact with strong oxidizers and reducing agents
(e.g.,

) unless under controlled reaction conditions.

o Storage: Store in a cool, dry place under inert gas (
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). Hygroscopic potential is low, but nitrile hydrolysis can occur over prolonged exposure to
moisture/acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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